Cas no 243666-11-7 (4-Amino-7-(trifluoromethyl)quinoline)

• Product Name: 4-Amino-7-(trifluoromethyl)quinoline
• CAS No: 243666-11-7
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• MDL: MFCD00269411
• CID: 92540
• Update Time: 2025-07-19

4-Amino-7-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-Amino-7-(trifluoromethyl)quinoline
• 2-[2-(4-CHLORO-2-DIETHYLAMINO-THIAZOL-5-YL)-VINYL]-6-METHOXY-BENZOIC ACID ETHYL ESTER
• 4-Amino-7-(trifluromethyl)quinoline
• 7-(trifluoromethyl)quinolin-4-amine
• 4-amino-7-trifluoromethylquinoline
• 7-trifluoromethyl-quinolin-4-ylamine

• MDL： MFCD00269411
• Inchi： 1S/C10H7F3N2/c11-10(12,13)6-1-2-7-8(14)3-4-15-9(7)5-6/h1-5H,(H2,14,15)
• InChI Key： QZOOIAOULGJTJI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=CN=C2C=1)N)(F)F

Computed Properties

• Exact Mass: 212.05600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: powder
• Density: 1.390
• PSA: 38.91000
• LogP: 3.41700
• Solubility: Not determined

4-Amino-7-(trifluoromethyl)quinoline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501a
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：

Additional information on 4-Amino-7-(trifluoromethyl)quinoline

Professional Introduction to 4-Amino-7-(trifluoromethyl)quinoline (CAS No: 243666-11-7)

4-Amino-7-(trifluoromethyl)quinoline, identified by its Chemical Abstracts Service (CAS) number 243666-11-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The presence of both an amino group and a trifluoromethyl substituent in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in therapeutic applications.

The structural framework of 4-Amino-7-(trifluoromethyl)quinoline consists of a quinoline core, which is a fused bicyclic system comprising a benzene ring and a pyridine ring. The amino group at the 4-position and the trifluoromethyl group at the 7-position are key functional elements that influence its reactivity, solubility, and biological interactions. The electron-withdrawing nature of the trifluoromethyl group enhances the electrophilicity of the quinoline ring, while the amino group provides a site for further chemical modifications, such as coupling with carboxylic acids or aldehydes to form amides or esters.

In recent years, quinoline derivatives have been extensively studied for their potential in combating various diseases, particularly infectious diseases and cancer. The structural motif of quinoline is well-documented for its ability to interact with biological targets such as enzymes and receptors, leading to inhibitory effects on pathogenic organisms. Specifically, 4-Amino-7-(trifluoromethyl)quinoline has been investigated for its antimicrobial properties, with early studies suggesting activity against certain strains of bacteria and fungi. The trifluoromethyl group is known to improve metabolic stability and binding affinity, which are critical factors in drug design.

One of the most compelling aspects of 4-Amino-7-(trifluoromethyl)quinoline is its versatility in serving as a scaffold for drug discovery. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological profiles. For instance, modifications at the 2- or 3-position of the quinoline ring can introduce additional functional groups that modulate activity. Furthermore, computational studies have been employed to predict the binding modes of this compound with target proteins, aiding in the rational design of more potent derivatives.

The synthesis of 4-Amino-7-(trifluoromethyl)quinoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction and nucleophilic substitution reactions. The introduction of the trifluoromethyl group is typically achieved through halogenation followed by metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity.

Recent preclinical studies have highlighted the potential of 4-Amino-7-(trifluoromethyl)quinoline as an anti-cancer agent. Mechanistic studies suggest that this compound can induce apoptosis in tumor cells by interfering with key signaling pathways involved in cell proliferation and survival. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential applications for neurodegenerative diseases. These findings underscore the importance of continued research into quinoline derivatives as therapeutic agents.

The pharmacokinetic properties of 4-Amino-7-(trifluoromethyl)quinoline are also under investigation to better understand its absorption, distribution, metabolism, and excretion (ADME) profiles. In vitro studies have shown that this compound exhibits moderate solubility in water and lipids, suggesting potential oral bioavailability. However, further studies are needed to assess its stability in biological systems and to identify any potential metabolites that could affect its efficacy or safety.

In conclusion,4-Amino-7-(trifluoromethyl)quinoline (CAS No: 243666-11-7) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its role as a versatile scaffold for drug development underscores its importance in ongoing research efforts aimed at addressing unmet medical needs. As new synthetic techniques and computational tools become available, the potential applications of this compound are expected to expand further.